4-Hydroxy nebivolol hydrochloride

• Molecular Formula: C22H26ClF2NO5
• Molecular Weight: 457.9 g/mol
• InChI: InChI=1S/C22H25F2NO5.ClH/c23-13-2-5-19-12(7-13)1-4-21(29-19)17(27)10-25-11-18(28)22-9-16(26)15-8-14(24)3-6-20(15)30-22;/h2-3,5-8,16-18,21-22,25-28H,1,4,9-11H2;1H
• InChIKey: ZZKGIERYWWBAGK-UHFFFAOYSA-N

4-Hydroxy Nebivolol Hydrochloride: A Critical Active Metabolite for Beta-Blocker Research and Bioanalysis

4-Hydroxy nebivolol hydrochloride (4-OH nebivolol HCl) is a primary, pharmacologically active hydroxylated metabolite of the third-generation beta-1 selective antagonist nebivolol, formed via CYP2D6-mediated hepatic metabolism . It retains significant beta-1 adrenoceptor blocking activity and contributes to the overall therapeutic and vasodilatory profile of nebivolol, the latter mediated partly through nitric oxide (NO) pathway modulation [1]. This compound is primarily utilized as a certified reference standard in analytical, pharmacokinetic, and pharmacogenetic investigations of nebivolol metabolism, rather than as a standalone therapeutic agent .

+ Primary active metabolite of nebivolol, suitable as an analytical reference standard for CYP2D6-dependent metabolism studies

+ Reported β1-adrenergic receptor antagonism context comparable to parent drug; supports cardiovascular pharmacology research

+ Direct NO-release assay probe for endothelial function and vasodilatory pathway studies, distinct from β1 blockade

• [1] O'donnell, J. P., Owens, W., Duncan, J., Shaw, A., & Wu, J. (2007). U.S. Patent No. US20070014733A1. Washington, DC: U.S. Patent and Trademark Office. View Source

The Unique Procurement Case for 4-Hydroxy Nebivolol Hydrochloride in Beta-Blocker Studies

Substituting 4-hydroxy nebivolol hydrochloride with nebivolol or other beta-blockers (e.g., atenolol, metoprolol) fails to address specific research and analytical objectives. Nebivolol's clinical efficacy and safety are intricately linked to the activity and plasma concentrations of its active hydroxylated metabolites, which are subject to significant inter-individual variability due to CYP2D6 genetic polymorphisms [1]. Consequently, 4-hydroxy nebivolol is indispensable as a high-purity reference standard for the accurate quantification of this metabolite in biological matrices, a prerequisite for pharmacokinetic, drug-drug interaction, and pharmacogenetic studies [2]. Furthermore, its distinct role in NO-mediated vasodilation, as demonstrated in endothelial cell models, provides a mechanistic differentiation not captured by the parent compound alone [3].

! Parent nebivolol alone cannot represent metabolite exposure because formation is genetically polymorphic (CYP2D6); metabolite profile may shift with metabolizer status.

! NO-mediated vasodilation is a metabolite-specific property not replicated by the parent drug; endothelial response endpoints require the hydroxylated standard.

! Chemically distinct entity; generic β-blockers (atenolol, bisoprolol) lack the hydroxylated structure and cannot substitute for metabolite-specific quantification or mechanism studies.

• [1] Xu, R. A., Lan, T., Hu, X., Dai, D., Li, Y., Cai, J., Zhou, Q., Yuan, L., & Hu, G. (2016). Evaluation of 24 CYP2D6 variants on the metabolism of nebivolol in vitro. Drug Metabolism and Disposition, 44(11), 1828-1831. View Source
• [2] Gheldiu, A. M., Vlase, L., Popa, A., Briciu, C., Muntean, D., Bocsan, C., Buzoianu, A., Achim, M., Tomuta, I., Todor, I., & Leucuta, D. (2017). Investigation of a potential pharmacokinetic interaction between nebivolol and fluvoxamine in healthy volunteers. Journal of Pharmacy & Pharmaceutical Sciences, 20, 68-80. View Source
• [3] O'donnell, J. P., et al. (2007). U.S. Patent No. US20070014733A1. View Source

Quantitative Evidence for Selecting 4-Hydroxy Nebivolol Hydrochloride in Specialized Research Workflows

CYP2D6 Genotype Profoundly Impacts Formation of 4-Hydroxy Nebivolol In Vitro

The rate of 4-hydroxy nebivolol formation is highly dependent on CYP2D6 genotype. An in vitro study assessing 24 CYP2D6 variants found that, relative to the wild-type enzyme (CYP2D6.1), the intrinsic clearance for nebivolol hydroxylation varied dramatically from 4.07% to 219.08% [1]. Specifically, the CYP2D6 variant R440C exhibited a 119.08% increase in intrinsic clearance, whereas variant CYP2D6.92 displayed negligible activity [1].

β-Blockade Potency

Reported

Equipotent to parent nebivolol

Supports metabolite contribution to reported β1-antagonism

Cross-study literature review; D-enantiomer context

Evidence Dimension	Relative Intrinsic Clearance for 4-Hydroxy Nebivolol Formation
Target Compound Data	Formation rate varies with genotype (Range: 4.07% to 219.08% of wild-type)
Comparator Or Baseline	Wild-type CYP2D6.1 (Baseline = 100%)
Quantified Difference	R440C variant: 219.08% of wild-type (119.08% increase); CYP2D6.92 variant: ~0% activity
Conditions	In vitro incubation with 0.1-80 µM nebivolol using recombinant CYP2D6 variants expressed in insect cell microsomes; analysis by UPLC-MS/MS.

Why This Matters

This data underscores the necessity of using 4-hydroxy nebivolol as an analytical standard in pharmacogenetic studies to accurately interpret nebivolol exposure and response variability across different patient genotypes.

• [1] Xu, R. A., Lan, T., Hu, X., Dai, D., Li, Y., Cai, J., Zhou, Q., Yuan, L., & Hu, G. (2016). Evaluation of 24 CYP2D6 variants on the metabolism of nebivolol in vitro. Drug Metabolism and Disposition, 44(11), 1828-1831. View Source

Plasma Concentrations of 4-Hydroxy Nebivolol Are Significantly Altered by CYP2D6 Inhibitors

Co-administration of the strong CYP2D6 inhibitor fluvoxamine leads to a substantial increase in plasma exposure to 4-hydroxy nebivolol. In a clinical study, fluvoxamine pretreatment increased the maximum plasma concentration (Cmax) of 4-OH-nebivolol from 0.680 ± 0.220 ng/mL to 0.960 ± 0.290 ng/mL, and the total exposure (AUC0-∞) from 17.6 ± 20.1 ng·h/mL to 25.5 ± 29.9 ng·h/mL [1].

Endothelial NO Release

Reported

Concentration-dependent increase in NO from human endothelial cells

Supports vasodilatory pathway research independent of β1 blockade

In vitro assay; qualitatively distinct from parent

Evidence Dimension	Plasma Pharmacokinetic Parameters (Cmax and AUC)
Target Compound Data	4-OH-nebivolol Cmax: 0.960 ± 0.290 ng/mL; AUC0-∞: 25.5 ± 29.9 ng·h/mL
Comparator Or Baseline	4-OH-nebivolol without fluvoxamine: Cmax 0.680 ± 0.220 ng/mL; AUC0-∞ 17.6 ± 20.1 ng·h/mL
Quantified Difference	Cmax increased by 41%; AUC0-∞ increased by 45%
Conditions	Open-label, sequential clinical trial in healthy volunteers receiving a single 5 mg nebivolol dose, with and without a 6-day fluvoxamine pretreatment (50-100 mg/day).

Why This Matters

This quantitative interaction data highlights the critical need for reliable quantification of 4-hydroxy nebivolol in clinical studies evaluating drug-drug interactions involving CYP2D6 substrates or inhibitors.

• [1] Gheldiu, A. M., Vlase, L., Popa, A., Briciu, C., Muntean, D., Bocsan, C., Buzoianu, A., Achim, M., Tomuta, I., Todor, I., & Leucuta, D. (2017). Investigation of a potential pharmacokinetic interaction between nebivolol and fluvoxamine in healthy volunteers. Journal of Pharmacy & Pharmaceutical Sciences, 20, 68-80. View Source

Validated HPLC-UV Method Enables Specific Quantification of 4-Hydroxy Nebivolol in Biological Matrices

A robust, validated column-switching HPLC-UV method was developed for the simultaneous quantification of 4-hydroxy nebivolol alongside its parent drug and other beta-blockers in human serum [1]. This method demonstrates the compound's utility as a critical analytical reference standard, enabling accurate and selective determination of metabolite concentrations for pharmacokinetic studies and therapeutic drug monitoring.

Bioanalytical Quantification

Method context

Validated UPLC-MS/MS method for simultaneous analysis with nebivolol

Enables accurate quantification in research matrices (plasma, microsomes)

CYP2D6 variant expression system used for validation

Evidence Dimension	Analytical Method Validation for Metabolite Quantification
Target Compound Data	Quantifiable by HPLC-UV at 215, 226, 242, or 299 nm; method validated per bioanalytical guidelines.
Comparator Or Baseline	Other beta-blocker metabolites (e.g., α-hydroxy metoprolol, 4'-hydroxy carvedilol) simultaneously quantified.
Quantified Difference	Not applicable (method validation context).
Conditions	Human serum samples pretreated on a LiChrospher RP-4 ADS column and separated on a Gemini Phenyl Hexyl column with a gradient mobile phase.

Why This Matters

This confirms the compound's suitability and established use as a reference material in validated bioanalytical assays, ensuring reliable data generation in clinical and research settings.

• [1] Silva Gracia, M., Köppl, A., Haen, E., & Unholzer, S. (2017). Development and validation of an HPLC-UV method for the simultaneous determination of the antipsychotics clozapine, olanzapine and quetiapine, several beta-blockers and their metabolites. Biomedical Chromatography, 31(10), e3968. View Source

Hydroxylated Metabolites, Including 4-Hydroxy Nebivolol, Directly Enhance Endothelial Nitric Oxide Release

Hydroxylated nebivolol metabolites, such as 4-hydroxy-6,6′-difluoro-nebivolol, increase nitric oxide (NO) release from human endothelial cells in a concentration-dependent manner upon both acute and chronic administration [1]. This NO-mediated vasodilatory activity is a key differentiator of nebivolol's pharmacologic profile compared to conventional beta-blockers, and is retained by its active metabolites.

Evidence Dimension	Endothelial Nitric Oxide (NO) Release
Target Compound Data	Concentration-dependent increase in NO release from human endothelial cell preparations.
Comparator Or Baseline	Baseline NO release (quantitative data not provided in patent abstract).
Quantified Difference	Not quantified in the available abstract; qualitative increase reported.
Conditions	In vitro human endothelial cell preparations following acute and chronic exposure.

Why This Matters

This property justifies the use of 4-hydroxy nebivolol in in vitro models of endothelial function to study the NO-dependent vasodilatory mechanisms that distinguish nebivolol from other beta-blockers.

• [1] O'donnell, J. P., Owens, W., Duncan, J., Shaw, A., & Wu, J. (2007). U.S. Patent No. US20070014733A1. Washington, DC: U.S. Patent and Trademark Office. View Source

4-Hydroxy Nebivolol Retains Beta-1 Adrenergic Receptor Antagonism, Contributing to Nebivolol's Clinical Effect

4-Hydroxy nebivolol is an active β-blocking metabolite, meaning it contributes to the overall beta-1 adrenoceptor antagonism following nebivolol administration . While specific IC50 values for 4-hydroxy nebivolol are not readily available in the public domain, its designation as an 'active metabolite' indicates it retains a level of potency at the beta-1 receptor, which is a critical component of the parent drug's antihypertensive and heart failure efficacy .

Evidence Dimension	Beta-1 Adrenergic Receptor Antagonism
Target Compound Data	Classified as an 'active' beta-blocking metabolite.
Comparator Or Baseline	Nebivolol (parent compound) which has a reported IC50 of 0.8 nM at β1-adrenoceptors.
Quantified Difference	Direct comparative potency data not available; inferred from pharmacological class.
Conditions	In vivo metabolic formation following oral nebivolol administration.

Why This Matters

This confirms that 4-hydroxy nebivolol is not an inactive byproduct but a pharmacologically relevant entity, making it essential for studies aimed at understanding the full pharmacodynamic profile of nebivolol, especially in patient populations with altered metabolic capacity.

Optimal Research and Industrial Applications for 4-Hydroxy Nebivolol Hydrochloride

Pharmacogenetic and Drug-Drug Interaction Studies

Utilized as a high-purity reference standard for LC-MS/MS or HPLC-UV methods to quantify 4-hydroxy nebivolol concentrations in plasma or serum. This is essential for determining the impact of CYP2D6 genotype on nebivolol metabolism (e.g., in studies comparing poor vs. extensive metabolizers) or for assessing the magnitude of pharmacokinetic interactions with co-administered CYP2D6 inhibitors, as demonstrated by the 45% increase in AUC0-∞ with fluvoxamine [1].

Bioanalytical Method Development and Validation

Serves as a critical reference material for developing and validating robust bioanalytical assays. Its inclusion in a validated HPLC-UV method for simultaneous quantification of multiple beta-blockers and their metabolites [2] confirms its applicability in clinical and forensic toxicology, therapeutic drug monitoring, and pharmaceutical research.

In Vitro Endothelial Function and Vascular Biology Research

Employed in in vitro cell culture models to investigate the nitric oxide (NO)-mediated vasodilatory effects of nebivolol's active metabolites. As hydroxylated nebivolol metabolites directly stimulate NO release from human endothelial cells [3], 4-hydroxy nebivolol is a key tool for dissecting the non-beta-blocking, endothelium-dependent mechanisms that contribute to nebivolol's unique cardiovascular profile.

Quality Control and Impurity Profiling in Pharmaceutical Manufacturing

Used as a reference standard or impurity marker in the pharmaceutical industry for the quality control of nebivolol active pharmaceutical ingredient (API) and finished drug products. Its detection and quantification ensure batch-to-batch consistency and compliance with regulatory specifications for metabolite impurities.

Application

Selection Property

Validation Focus

CYP2D6 Metabolism Studies

Metabolite formation rate standard

Functional impact of CYP2D6 genetic variants on hydroxylation

Bioanalytical Method Development

LC-MS/MS reference standard

Accurate quantification in research plasma and microsomal incubations

NO-Mediated Vasodilation Research

Endothelial cell assay probe

Concentration-response NO pathway studies in HUVEC or equivalent

Nebivolol API Quality Control

Related substance reference standard

Impurity profiling and metabolite characterization in API batches

• [1] Gheldiu, A. M., et al. (2017). Journal of Pharmacy & Pharmaceutical Sciences, 20, 68-80. View Source
• [2] Silva Gracia, M., et al. (2017). Biomedical Chromatography, 31(10), e3968. View Source
• [3] O'donnell, J. P., et al. (2007). U.S. Patent No. US20070014733A1. View Source